Cas no 68579-35-1 (N-PHENYLPYRIDINIUM CHLORIDE)

N-Phenylpyridinium chloride is an organic salt composed of a pyridinium cation substituted with a phenyl group and a chloride anion. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of ionic liquids and as a precursor for various chemical transformations. Its stable ionic structure and reactivity make it valuable in catalysis and materials science applications. The product is characterized by its high purity and consistent performance, ensuring reliable results in synthetic processes. It is typically supplied as a crystalline solid, soluble in polar solvents, and should be stored under anhydrous conditions to maintain stability.
N-PHENYLPYRIDINIUM CHLORIDE structure
N-PHENYLPYRIDINIUM CHLORIDE structure
Product Name:N-PHENYLPYRIDINIUM CHLORIDE
CAS No:68579-35-1
MF:C11H10ClN
MW:191.656801700592
MDL:MFCD00160397
CID:971358
PubChem ID:12210626
Update Time:2025-06-09

N-PHENYLPYRIDINIUM CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • N-PHENYLPYRIDINIUM CHLORIDE
    • 1-phenylpyridin-1-ium,chloride
    • 1-phenyl-pyridinium,chloride
    • Indocyanine Green Impurity 4
    • FT-0691153
    • AKOS006275751
    • SCHEMBL636092
    • N-PHENYLPYRIDINIUMCHLORIDE
    • 1-phenylpyridin-1-ium;chloride
    • DTXSID80480624
    • SY265683
    • 68579-35-1
    • 1-phenylpyridinium chloride
    • MFCD00160397
    • DB-250477
    • MDL: MFCD00160397
    • Inchi: 1S/C11H10N.ClH/c1-3-7-11(8-4-1)12-9-5-2-6-10-12;/h1-10H;1H/q+1;/p-1
    • InChI Key: OIVXRBLKXPTIMU-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 191.05000
  • Monoisotopic Mass: 191.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88000
  • LogP: -1.03270

N-PHENYLPYRIDINIUM CHLORIDE Pricemore >>

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N-PHENYLPYRIDINIUM CHLORIDE Related Literature

Additional information on N-PHENYLPYRIDINIUM CHLORIDE

N-Phenylpyridinium Chloride (CAS No. 68579-35-1): An Overview of Its Properties, Applications, and Recent Research

N-Phenylpyridinium chloride (CAS No. 68579-35-1) is a versatile compound with a wide range of applications in various scientific and industrial fields. This compound, also known as 4-(phenylamino)pyridinium chloride, is a salt formed by the protonation of 4-(phenylamino)pyridine. Its unique chemical structure and properties make it an important molecule in areas such as organic synthesis, materials science, and pharmaceutical research.

The molecular formula of N-Phenylpyridinium chloride is C11H12ClN2, and its molecular weight is approximately 209.68 g/mol. The compound is typically a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents. These solubility properties make it an ideal candidate for various chemical reactions and formulations.

In the realm of organic synthesis, N-Phenylpyridinium chloride has been utilized as a versatile building block for the synthesis of more complex molecules. Its aromatic nature and the presence of the pyridinium group provide multiple reaction sites that can be exploited for the formation of diverse chemical structures. Recent studies have explored its use in the synthesis of novel heterocyclic compounds, which have potential applications in pharmaceuticals and materials science.

One notable application of N-Phenylpyridinium chloride is in the field of materials science, particularly in the development of conductive polymers and electroactive materials. The pyridinium group in the molecule can be used to create charged species that enhance the conductivity of polymers. This property has been leveraged in the fabrication of electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Recent research has shown that incorporating N-Phenylpyridinium chloride into polymer matrices can significantly improve their electrical performance.

In pharmaceutical research, N-Phenylpyridinium chloride has garnered attention due to its potential biological activities. Studies have investigated its antimicrobial properties, demonstrating that it can inhibit the growth of certain bacteria and fungi. Additionally, its ability to interact with biological membranes makes it a promising candidate for drug delivery systems. Research in this area is ongoing, with a focus on optimizing its pharmacological properties for therapeutic applications.

The environmental impact of N-Phenylpyridinium chloride is another area of interest. While it is generally considered safe for use in controlled laboratory settings, its potential effects on ecosystems are being studied to ensure responsible use and disposal practices. Environmental scientists are exploring methods to minimize its environmental footprint through sustainable synthesis routes and waste management strategies.

In conclusion, N-Phenylpyridinium chloride (CAS No. 68579-35-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it a valuable tool in organic synthesis, materials science, and pharmaceutical research. Ongoing research continues to uncover new uses and optimize its performance, ensuring its relevance in advancing scientific knowledge and technological innovation.

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